5-amino-1-[(3-bromophenyl)methyl]-N-(2,5-dimethylphenyl)triazole-4-carboxamide

• IUPAC Name: 5-amino-1-[(3-bromophenyl)methyl]-N-(2,5-dimethylphenyl)triazole-4-carboxamide
• InChI: InChI=1S/C18H18BrN5O/c1-11-6-7-12(2)15(8-11)21-18(25)16-17(20)24(23-22-16)10-13-4-3-5-14(19)9-13/h3-9H,10,20H2,1-2H3,(H,21,25)
• InChI Key: VJGTWQWXPQJTHG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C2=C(N(N=N2)CC3=CC(=CC=C3)Br)N
• Molecular Formula: C18H18BrN5O
• Molecular Weight: 400.3 g/mol

Description

The compound “5-amino-1-[(3-bromophenyl)methyl]-N-(2,5-dimethylphenyl)triazole-4-carboxamide” is a type of triazole, which is a nitrogenous heterocyclic moiety. Triazoles are known for their versatile biological activities and are present as a central structural component in a number of drug classes.

Synthesis Analysis

The synthesis of triazoles often involves a multicomponent reaction. A simple and transition-metal-free strategy to construct 5-amino-1,2,3-triazoles has been developed, which uses carbodiimides and diazo compounds. This protocol involves a cascade nucleophilic addition/cyclization process and is accomplished under mild conditions.

Molecular Structure Analysis

Triazole compounds contain two carbon and three nitrogen atoms in the five-membered aromatic azole chain. They are readily capable of binding in the biological system with a variety of enzymes and receptors.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of triazoles typically involve a cascade nucleophilic addition/cyclization process. Further functionalization can enrich the molecular diversity of triazoles.

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the retrieved literature, triazole compounds in general are known to bind with a variety of enzymes and receptors in the biological system, thus showing versatile biological activities.

Future Directions

The future directions for this compound could involve further studies on its biological activities and potential applications in various fields. Triazoles have been reported to have a broad range of pharmaceutical activities, and there is ongoing research to develop new classes of antibacterial agents to fight multidrug-resistant pathogens.